Cas no 113727-94-9 (5,6,7,7a-tetrahydro-3H-Pyrrolizin-3-one)

• Product Name: 5,6,7,7a-tetrahydro-3H-Pyrrolizin-3-one
• CAS No: 113727-94-9
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 106099
• PubChem ID: 16747700
• Update Time: 2025-04-18

5,6,7,7a-tetrahydro-3H-Pyrrolizin-3-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,7a-tetrahydro-3H-Pyrrolizin-3-one
• 3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-
• 3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-(9CI)
• 2,5,6,7-tetrahydro-3H-pyrrolizin-3-one
• 5,6,7,7a-Tetrahydro-3H-pyrrolizin-3-on
• 5,6,7,8-Tetrahydropyrrolizin-3-one
• Pyrrolam A
• SCHEMBL4637445
• 113727-94-9

• Inchi： 1S/C7H9NO/c9-7-4-3-6-2-1-5-8(6)7/h3-4,6H,1-2,5H2
• InChI Key： FVZBHZCORGROSI-UHFFFAOYSA-N
• SMILES： O=C1C=CC2CCCN21

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 0.48510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines Pyrrolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines